Cas no 2639446-10-7 (3-Ethylpentane-1-sulfonamide)

• Product Name: 3-Ethylpentane-1-sulfonamide
• CAS No: 2639446-10-7
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 5641891
• PubChem ID: 139878675
• Update Time: 2025-10-29

3-Ethylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylpentane-1-sulfonamide
• EN300-27784342
• 2639446-10-7
• 3-Ethylpentane-1-sulfonamide

• Inchi： 1S/C7H17NO2S/c1-3-7(4-2)5-6-11(8,9)10/h7H,3-6H2,1-2H3,(H2,8,9,10)
• InChI Key： BJUWKHKFEAWWKI-UHFFFAOYSA-N
• SMILES： S(CCC(CC)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 179.09799996g/mol
• Monoisotopic Mass: 179.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-Ethylpentane-1-sulfonamide

3-Ethylpentane-1-sulfonamide (CAS No 263944-61-7): A Comprehensive Overview

The compound 3-Ethylpentane-1-sulfonamide (CAS No 263944-61-7) is a significant organic chemical entity with diverse applications across various industries. This compound belongs to the sulfonamide class, which is widely recognized for its versatility in chemical synthesis and functionalization. The molecular structure of 3-Ethylpentane-1-sulfonamide comprises a pentane backbone substituted with an ethyl group at the third position and a sulfonamide functional group at the first position. This unique structure endows the compound with distinctive chemical and physical properties, making it a valuable component in numerous research and industrial settings.

Recent advancements in chemical synthesis have further highlighted the potential of 3-Ethylpentane-1-sulfonamide in drug discovery and material science. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. For instance, studies published in 2023 have demonstrated its utility in constructing complex molecular frameworks with potential applications in oncology and neurodegenerative diseases. The sulfonamide group, known for its ability to modulate biological activity, plays a pivotal role in these applications.

In addition to its role in pharmaceuticals, 3-Ethylpentane-1-sulfonamide has garnered attention in materials science due to its ability to act as a versatile building block for polymer synthesis. Recent research has focused on its use in creating stimuli-responsive polymers, which exhibit dynamic properties under external conditions such as temperature or pH changes. These polymers hold promise for applications in drug delivery systems and smart materials.

The synthesis of 3-Ethylpentane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Subsequent steps may include alkylation or acylation reactions to introduce the ethyl group and other substituents. The optimization of these reactions has been a focal point of recent studies, with researchers emphasizing energy efficiency and sustainability. For example, green chemistry approaches utilizing microwave-assisted synthesis have been reported, significantly reducing reaction times while maintaining high yields.

From an environmental perspective, understanding the degradation pathways of 3-Ethylpentane-1-sulfonamide is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes microbial degradation via hydrolysis and oxidation mechanisms. These findings are essential for ensuring safe disposal practices and minimizing environmental contamination.

In conclusion, 3-Ethylpentane-1-sulfonamide (CAS No 263944-61-7) stands as a testament to the ongoing advancements in chemical synthesis and application development. Its role as a key intermediate in drug discovery, material science, and environmental chemistry underscores its importance across multiple disciplines. As research continues to uncover new functionalities and optimize synthetic methodologies, this compound is poised to play an even greater role in shaping future innovations.